Cas no 80089-99-2 ( )

  structure
  structure
Product name: 
CAS No:80089-99-2
MF:C20H11NO
MW:281.30744
CID:874262
PubChem ID:2784815

  Chemical and Physical Properties

Names and Identifiers

    • 7H-phenaleno<1,2-b>quinolin-7-one
    • 3-Azapentacyclo[11.7.1.02,11.04,9.017,21]henicosa-1(20),2,4,6,8,10,13,15,17(21),18-decaen-12-one
    • ZINC01042001
    • NCGC00165712-01
    • DTXSID70382820
    • 80089-99-2
    • CCG-47097
    • SR-01000636744-1
    • &nbsp;
    • Inchi: InChI=1S/C20H11NO/c22-20-15-9-4-7-12-6-3-8-14(18(12)15)19-16(20)11-13-5-1-2-10-17(13)21-19/h1-11H
    • InChI Key: XPFKQHNOLUNXJB-UHFFFAOYSA-N
    • SMILES: C1=CC=C2C(=C1)C=C3C(=N2)C4=CC=CC5=C4C(=CC=C5)C3=O

Computed Properties

  • Exact Mass: 281.084063974g/mol
  • Monoisotopic Mass: 281.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 461
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 30Ų

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